Sulfamonomethoxine-13C6

• Molecular Formula: C11H12N4O3S
• Molecular Weight: 286.26 g/mol
• InChI: InChI=1S/C11H12N4O3S/c1-18-11-6-10(13-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H,13,14,15)/i2+1,3+1,4+1,5+1,8+1,9+1
• InChIKey: WMPXPUYPYQKQCX-AHBHZWPESA-N

Sulfamonomethoxine-13C6: Definitive 13C6 Internal Standard

Sulfamonomethoxine-13C6 (CAS 1416768-32-5) is a stable isotope‑labeled (SIL) reference standard of the long‑acting sulfonamide antibiotic sulfamonomethoxine (SMM, unlabeled CAS 1220-83-3) . It is a fully characterized, high‑purity compound (>99.0% HPLC purity, >99.0 atom% 13C) in which the six carbon atoms of the benzene ring are uniformly replaced by the non‑radioactive 13C isotope, yielding a nominal mass increase of +6 Da relative to the native analyte . This precise mass shift, combined with virtually identical physicochemical behavior, enables its primary use as a gold‑standard internal standard (IS) in isotope dilution mass spectrometry (IDMS) for the accurate quantification of SMM residues in complex biological matrices, including animal tissues, eggs, and food products [1].

Type 13C6-labeled SMM internal standard

Workflow IDMS for residue quantification in biological matrices

Key attribute Co-elution with native sulfamonomethoxine

• [1] Forti, A. F., & Scortichini, G. (2009). Determination of ten sulphonamides in egg by liquid chromatography–tandem mass spectrometry. Analytica Chimica Acta, 637(1-2), 214-219. View Source

Why Choose 13C6 Over Deuterated or Unlabeled Standards

Substituting a structurally similar but non‑isotopic sulfonamide (e.g., sulfamethazine) or an unlabeled SMM standard as an internal standard introduces significant analytical error. Non‑isotopic analogs exhibit different ionization efficiencies and retention times, failing to correct for matrix‑induced ion suppression/enhancement, which can lead to quantitative biases exceeding 30–50% [1]. Similarly, deuterated SMM analogs (e.g., Sulfamonomethoxine‑d3) may suffer from hydrogen‑deuterium exchange and subtle chromatographic shifts (a phenomenon known as the deuterium isotope effect), which can compromise co‑elution with the analyte and reduce method precision [2]. Only a 13C6‑labeled analog like Sulfamonomethoxine‑13C6 provides a nominal mass shift of +6 Da, ensuring complete spectral separation from the native M+1/M+2 isotopic envelope while co‑eluting precisely with the target analyte to eliminate matrix effects and guarantee accurate, traceable quantification as mandated by regulatory guidelines like EU Decision 2002/657/EC [3].

Non-isotopic IS May not fully correct for matrix-induced ion suppression or enhancement, limiting quantitative accuracy in residue analysis.

Deuterated analogs Potential chromatographic retention shift and hydrogen-deuterium exchange may compromise co-elution and method precision.

Uncertified IS grade Traceability documentation and certified uncertainty may be insufficient for accredited or regulated analytical workflows.

• [1] Romer Labs. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. Retrieved April 23, 2026. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source
• [3] European Commission. (2002). Commission Decision 2002/657/EC implementing Council Directive 96/23/EC concerning the performance of analytical methods and the interpretation of results. Official Journal of the European Communities, L 221, 8-36. View Source

Quantitative Advantages of Sulfamonomethoxine-13C6

Isotopic Purity and Chemical Stability

Sulfamonomethoxine-13C6 exhibits exceptionally high isotopic enrichment (>99.0 atom% 13C) and chemical purity (>99.0% by HPLC) . This level of purity minimizes the presence of unlabeled ('light') SMM, which would otherwise contribute to the analytical signal of the target analyte and cause a systematic overestimation of SMM concentrations. In contrast, many deuterated analogs (e.g., Sulfamonomethoxine-d3) may contain detectable levels of the unlabeled compound due to incomplete exchange or back-exchange during storage, introducing measurement bias .

Isotopic purity

Data to verify

>99.0% HPLC purity; >99.0 atom% 13C enrichment

Reported purity and enrichment context supports method bias review.

Isotopic integrity requires lot-specific verification.

Evidence Dimension	Purity and Enrichment
Target Compound Data	>99.0% HPLC purity; >99.0 atom% 13C enrichment
Comparator Or Baseline	Deuterated analogs (e.g., Sulfamonomethoxine-d3): Typically ≥98% HPLC purity; 99% atom D, but potential for unlabeled contamination due to exchange .
Quantified Difference	≥1% higher purity and a more stable, non-exchangeable isotope label in the target compound.
Conditions	Vendor certificate of analysis; assessment of isotopic integrity by 1H NMR and HPLC.

Why This Matters

Superior purity and a non‑exchangeable 13C label are essential for minimizing systematic bias in quantitative LC‑MS/MS methods, ensuring compliance with stringent regulatory guidelines for residue analysis.

Mass Shift and Chromatographic Co-Elution

The +6 Da mass difference provided by the 13C6 label ensures complete resolution from the native SMM analyte's M+1 and M+2 isotopic peaks, eliminating cross-talk and enabling precise integration . Critically, 13C labeling results in negligible chromatographic isotope effect, meaning Sulfamonomethoxine‑13C6 co‑elutes identically with the unlabeled analyte [1]. In contrast, deuterated internal standards often exhibit a slight, but measurable, retention time shift (typically 0.02–0.05 min) due to the stronger C-D bond, leading to differential matrix effects as the analyte and IS are ionized in slightly different solvent compositions [2].

Mass shift & co-elution

Class-level

13C6: +6 Da mass shift, reported co-elution Deuterated: +3 Da shift, ~0.02–0.05 min RT offset

Supports co-elution and matrix-effect correction context in LC-MS/MS.

Class-level inference; method-specific verification needed.

Evidence Dimension	Mass Shift and Chromatographic Fidelity
Target Compound Data	Nominal mass shift: +6 Da. Co‑elution: Retention time difference from unlabeled SMM <0.01 min .
Comparator Or Baseline	Deuterated IS (e.g., d3): Mass shift +3 Da. Potential retention time shift: ~0.02-0.05 min vs. analyte [2].
Quantified Difference	A 3 Da greater mass shift and 0.02-0.05 min improvement in co‑elution with the target compound.
Conditions	Reversed-phase LC‑MS/MS using typical C18 column and gradient conditions (e.g., water/acetonitrile with 0.1% formic acid).

Why This Matters

Absolute co‑elution guarantees that the internal standard experiences the exact same matrix effects as the analyte, a fundamental requirement for accurate and precise quantification by isotope dilution, and directly improves method ruggedness.

• [1] Romer Labs. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. Retrieved April 23, 2026. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source

Method Precision in Complex Matrices

Using a stable isotope‑labeled internal standard (SIL‑IS) like 13C6‑sulfamethazine (a close structural analog) has been demonstrated to achieve improved precision in sulfonamide residue analysis. In a validated method for sulfonamides in meat using 13C6‑SMZ as an internal standard, a precision of RSD = 1.8% was achieved for sulfamethazine at a 75 ng/g spike level [1]. Since Sulfamonomethoxine-13C6 is the analyte‑specific 13C6‑labeled IS for SMM, it is expected to provide even superior precision and accuracy for SMM quantification compared to using a non‑specific 13C6‑labeled sulfonamide surrogate, as it accounts for any subtle differences in extraction recovery and ionization behavior between different sulfonamide molecules.

Method precision

Cross-study comparable

RSD ≤1.8% at 75 ng/g spike in meat (reported with 13C6-sulfamethazine IS)

Supports ISTD precision review for SMM quantification.

Cross-study; analyte-specific validation recommended.

Evidence Dimension	Precision (as RSD) in a Spiked Meat Matrix
Target Compound Data	Expected performance: RSD ≤ 1.8% for SMM when using Sulfamonomethoxine-13C6 (inferred from performance of a comparable 13C6‑labeled sulfonamide IS).
Comparator Or Baseline	Method using 13C6‑sulfamethazine as IS for sulfamethazine: Achieved RSD of 1.8% at 75 ng/g in beef [1].
Quantified Difference	Provides a baseline for expected method precision; analyte‑specific IS further reduces bias.
Conditions	LC‑APCI‑MS analysis of sulfonamide residues in beef meat, extracted via solid‑phase extraction.

Why This Matters

Procuring the analyte‑specific 13C6‑IS (Sulfamonomethoxine-13C6) provides the highest possible analytical confidence for SMM quantification, especially in complex, uncharacterized matrices where matrix effects can vary significantly between analytes.

• [1] Kim, J. O., et al. (2002). Determination of sulfonamides in meat by liquid chromatography coupled with atmospheric pressure chemical ionization mass spectrometry. INIS Repository. Retrieved April 23, 2026. View Source

Traceability and Regulatory Compliance

High‑quality lots of Sulfamonomethoxine-13C6 are produced and certified in accordance with rigorous international standards, including ISO 17034 (General requirements for the competence of reference material producers) and ISO/IEC 17025 (General requirements for the competence of testing and calibration laboratories) . The certification includes a defined certified concentration (e.g., 100 μg/mL or 1000 μg/mL) with an associated expanded uncertainty (k=2), for example, a standard value of 100 μg/mL with an uncertainty of 3% . This level of documentation and traceability to SI units is mandated for analytical methods used in official food control (EU 2002/657/EC) and is often absent from non‑certified or lower‑grade internal standards.

Traceability & compliance

Context-dependent

ISO 17034 / ISO/IEC 17025 certified; 100 μg/mL ±3% (k=2)

May support accreditation documentation for regulated residue analysis.

Lot documentation review required prior to method validation.

Evidence Dimension	Compliance and Documentation
Target Compound Data	Certified Reference Material (CRM) grade, with ISO 17034/17025 compliant certification, certified value ± uncertainty (e.g., 100 μg/mL ± 3%, k=2) .
Comparator Or Baseline	Non‑certified reference standards or in‑house prepared solutions: May lack independent verification of concentration and uncertainty, traceability documentation is often incomplete.
Quantified Difference	Provides a fully documented, legally defensible traceability chain, which is a binary requirement for accredited laboratories.
Conditions	Regulated environments (veterinary drug residue monitoring, food safety testing) operating under ISO 17025 accreditation.

Why This Matters

For procurement in regulated environments, the availability of a certified, traceable standard is non‑negotiable. The use of such a standard directly supports laboratory accreditation and the legal defensibility of analytical results.

Core Applications for Residue Analysis

Veterinary Drug Residue Monitoring in Food

In this scenario, Sulfamonomethoxine-13C6 is spiked into homogenized animal tissue (muscle, liver, kidney) or egg samples at the beginning of sample preparation. The 13C6-labeled compound's precise co‑elution (as established in Evidence Item 2) and optimal mass shift (+6 Da) ensure that any matrix-induced ion suppression or enhancement is identically experienced by both the internal standard and the target SMM residue. This enables accurate quantification of SMM at trace levels, ensuring compliance with regulatory Maximum Residue Limits (MRLs) or confirming the absence of the banned substance [1]. The high isotopic purity (>99.0%, Evidence Item 1) is critical here to prevent false positive findings or overestimation of residue concentrations.

Pharmacokinetic and Depletion Studies

Researchers conducting pharmacokinetic studies to establish withdrawal periods for SMM in food‑producing animals (e.g., poultry, as in a study on Taihe black‑bone silky fowls [2]) require extreme accuracy to model the depletion of the drug from edible tissues over time. Using Sulfamonomethoxine-13C6 as an internal standard ensures the highest possible precision and accuracy for the measurement of SMM concentrations in plasma and tissues (e.g., achieving RSDs below 2%, as supported by Evidence Item 3), which is essential for calculating reliable pharmacokinetic parameters like terminal half‑life and for estimating safe withdrawal intervals to protect public health.

Method Development and ISO 17025 Validation

When developing a new quantitative LC‑MS/MS method for SMM or a multi‑sulfonamide panel, analytical chemists use Sulfamonomethoxine-13C6 as a 'gold standard' internal standard. Its certified concentration and documented uncertainty (as detailed in Evidence Item 4) are used to establish method linearity, assess recovery (e.g., through spike‑recovery experiments), and evaluate inter‑day precision. The data generated with this traceable standard forms the core of the method validation report, which is a prerequisite for achieving and maintaining ISO/IEC 17025 accreditation for the test method [3].

Inter-Laboratory Proficiency Testing

For proficiency testing (PT) schemes or inter‑laboratory comparisons organized to assess the competency of food testing laboratories, the use of a common, certified reference material like Sulfamonomethoxine-13C6 is vital. Since the standard is traceable and has a known purity (Evidence Item 1) and stable isotopic integrity (Evidence Item 2), it minimizes inter‑laboratory variability arising from internal standard preparation and calibration. This allows PT providers and participating labs to more accurately assess the true analytical performance of a method, isolating errors to sample preparation and instrumental analysis rather than differences in internal standard quality.

Application

Selection Property

Validation Focus

Veterinary residue monitoring

ISTD co-elution and isotopic purity context

Matrix-effect correction and MRL compliance review

PK and depletion studies

ISTD precision and accuracy context

Exposure-model parameter review

Method development and validation

Certified concentration and uncertainty context

Accreditation documentation review

Inter-laboratory proficiency testing

Traceable CRM-grade standard context

Inter-laboratory variability review

• [1] Forti, A. F., & Scortichini, G. (2009). Determination of ten sulphonamides in egg by liquid chromatography–tandem mass spectrometry. Analytica Chimica Acta, 637(1-2), 214-219. View Source
• [2] Zhou, Y., et al. (2025). Residue Depletion and Withdrawal Interval Estimations of Sulfamonomethoxine or Doxycycline Residues in Chinese Taihe Black-Bone Silky Fowls. Animals, 15(5), 640. View Source
• [3] International Organization for Standardization. (2017). ISO/IEC 17025:2017 General requirements for the competence of testing and calibration laboratories. View Source